![molecular formula C16H27NO2 B5130955 2-[2-(3,4-dimethylphenoxy)ethoxy]-N,N-diethylethanamine](/img/structure/B5130955.png)
2-[2-(3,4-dimethylphenoxy)ethoxy]-N,N-diethylethanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-(3,4-dimethylphenoxy)ethoxy]-N,N-diethylethanamine, commonly known as DMPEA, is a chemical compound that belongs to the family of phenethylamines. This compound is synthesized by the reaction of 3,4-dimethylphenol and ethylene oxide, followed by reaction with diethylethanolamine. DMPEA has been studied extensively due to its potential applications in scientific research.
Mechanism of Action
DMPEA acts as a potent agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. It also has activity at other serotonin receptor subtypes, as well as adrenergic and dopaminergic receptors. The exact mechanism of action of DMPEA is not fully understood, but it is thought to involve the modulation of neurotransmitter release and receptor activity.
Biochemical and Physiological Effects:
DMPEA has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which can lead to increased mood and alertness. DMPEA has also been shown to increase heart rate and blood pressure, which can have potential applications in the treatment of cardiovascular disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of DMPEA is its ability to stimulate the release of neurotransmitters, which can be useful in studying the effects of these compounds on the central nervous system. However, DMPEA also has limitations, including its potential toxicity and the need for careful handling and storage.
Future Directions
There are many potential future directions for the study of DMPEA. One area of research is the development of new drugs based on the structure of DMPEA, which could have potential applications in the treatment of psychiatric disorders. Another area of research is the study of the long-term effects of DMPEA on the central nervous system, which could have implications for the use of this compound in humans. Additionally, further research is needed to fully understand the mechanism of action of DMPEA and its potential applications in scientific research.
Synthesis Methods
The synthesis of DMPEA involves the reaction of 3,4-dimethylphenol and ethylene oxide to form 2-(3,4-dimethylphenoxy)ethanol, which is then reacted with diethylethanolamine to yield DMPEA. The synthesis of DMPEA is a relatively simple process and can be easily scaled up for large-scale production.
Scientific Research Applications
DMPEA has been widely studied for its potential applications in scientific research. It has been shown to have a variety of effects on the central nervous system, including the ability to stimulate the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. DMPEA has also been shown to have potential applications in the treatment of depression, anxiety, and other psychiatric disorders.
properties
IUPAC Name |
2-[2-(3,4-dimethylphenoxy)ethoxy]-N,N-diethylethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27NO2/c1-5-17(6-2)9-10-18-11-12-19-16-8-7-14(3)15(4)13-16/h7-8,13H,5-6,9-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPKTZGIBBBMXBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCOCCOC1=CC(=C(C=C1)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(3,4-dimethylphenoxy)ethoxy]-N,N-diethylethanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.